Cas no 1706446-33-4 (2,3-Difluoro-5-methoxy-4-methylaniline)

• Product Name: 2,3-Difluoro-5-methoxy-4-methylaniline
• CAS No: 1706446-33-4
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD27986845
• CID: 4611957
• Update Time: 2025-10-27

2,3-Difluoro-5-methoxy-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methoxy-4-methylaniline
• Benzenamine, 2,3-difluoro-5-methoxy-4-methyl-

• MDL： MFCD27986845
• Inchi： 1S/C8H9F2NO/c1-4-6(12-2)3-5(11)8(10)7(4)9/h3H,11H2,1-2H3
• InChI Key： QCLYOEBUNYACDX-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(C)C(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2,3-Difluoro-5-methoxy-4-methylaniline

Comprehensive Introduction to 2,3-Difluoro-5-methoxy-4-methylaniline (CAS No. 1706446-33-4): Properties, Applications, and Industry Insights

2,3-Difluoro-5-methoxy-4-methylaniline (CAS 1706446-33-4) is a specialized fluorinated aromatic amine compound gaining traction in pharmaceutical and agrochemical research. Its unique molecular structure, featuring methoxy and methyl substitutions alongside fluorine atoms, makes it a valuable intermediate for synthesizing bioactive molecules. This article explores its chemical properties, synthetic routes, and emerging applications while addressing trending queries like "fluorinated anilines in drug discovery" and "sustainable synthesis of aromatic amines."

The compound’s CAS number 1706446-33-4 ensures precise identification in regulatory and commercial contexts. Chemically, the difluoro-methoxy-methyl substitution pattern enhances electron density modulation, a feature critical for designing kinase inhibitors and herbicide precursors. Recent studies highlight its role in optimizing crop protection agents, aligning with the global demand for eco-friendly agrochemicals. Researchers also investigate its potential in PET imaging probes, leveraging fluorine’s isotopic properties.

Synthesis of 2,3-Difluoro-5-methoxy-4-methylaniline typically involves multi-step functionalization of aniline derivatives. A common approach includes selective fluorination followed by methoxylation and methylation, with yields optimized via palladium catalysis or microwave-assisted reactions. Industry professionals frequently search for "cost-effective fluorination techniques" and "scalable aniline derivatives production," reflecting the need for efficient manufacturing protocols.

From an SEO perspective, this compound intersects with high-traffic keywords like "fluorinated building blocks," "pharmaceutical intermediates," and "custom synthesis services." Its relevance extends to green chemistry initiatives, as evidenced by searches for "solvent-free amine synthesis." Analytical data (e.g., HPLC purity >98%, melting point 45–48°C) further supports its utility in QC-driven industries.

Regulatory compliance is another hotspot. While 1706446-33-4 isn’t classified as hazardous, proper handling of aromatic amines remains essential. Users often seek "safe storage of fluorinated anilines" and "REACH compliance," underscoring the importance of transparency in chemical safety data sheets (SDS).

In conclusion, 2,3-Difluoro-5-methoxy-4-methylaniline exemplifies innovation in fine chemicals, bridging gaps between academia and industry. Its versatility in medicinal chemistry and material science positions it as a compound to watch, especially amid growing interest in fluorine-containing APIs and sustainable chemical processes.